![molecular formula C4H3N3 B8250762 Ethynyltriazole](/img/structure/B8250762.png)
Ethynyltriazole
Overview
Description
Ethynyltriazole is a useful research compound. Its molecular formula is C4H3N3 and its molecular weight is 93.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antiviral and Antiproliferative Activity
Ethynyltriazole ribonucleosides have shown promise in scientific research for their selective and effective antiviral and antiproliferative activities. Compounds involving this compound, such as 2f and 3f, were synthesized and demonstrated efficient inhibition of hepatitis C virus (HCV) replication and potent antiproliferative activity against pancreatic cancer cells, respectively. These findings suggest that this compound derivatives could be promising leads in the development of new antiviral and anticancer candidates (Wan et al., 2009).
Synthesis of Bis(1,2,3-triazoles)
In another application, this compound has been used in the synthesis of bis(1,2,3-triazoles) through a "double-click" strategy. This approach included the preparation of key 4-ethynyltriazole intermediates, highlighting the method's compatibility with saccharide-peptide hybrids and potential extension to trisubstituted counterparts. This indicates the utility of this compound in the field of organic synthesis and medicinal chemistry (Aizpurua et al., 2010).
Use in Medicinal Chemistry
Ethynyl (acetylene) group, a core structure in this compound, has been recognized as a privileged structural feature in medicinal chemistry. It targets a wide range of therapeutic proteins and is frequently introduced in chemical biology probes. This Perspective covers the physicochemical properties, advantages, and impact of the ethynyl group in medicinal chemistry and chemical biology (Talele, 2020).
Novel Routes to Triazoles
The Cu-catalyzed 1,3-dipolar cycloaddition of iododiacetylenes with organic azides, using iodotris(triphenylphosphine)copper(I) as a catalyst, provided an efficient one-step synthetic route to 5-iodo-4-ethynyltriazoles. This method demonstrates the versatility of this compound in synthesizing complex organic compounds, potentially useful in various fields including drug discovery (Govdi et al., 2019).
properties
IUPAC Name |
4-ethynyl-2H-triazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3N3/c1-2-4-3-5-7-6-4/h1,3H,(H,5,6,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSDJAFBTBFUBGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=NNN=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
93.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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